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Compound of Interest

Compound Name: 3-Ethoxyacrylic acid

Cat. No.: B1310210

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a comprehensive overview of the safety and handling precautions
for 3-Ethoxyacrylic acid, a key reagent in various synthetic pathways. The following sections
detail its hazard classifications, necessary personal protective equipment, emergency
procedures, and proper storage and disposal methods. This document is intended to equip
laboratory personnel with the knowledge required to handle this chemical safely and effectively.

GHS Hazard Identification and Classification

3-Ethoxyacrylic acid (CAS No: 6192-01-4) is classified under the Globally Harmonized
System of Classification and Labelling of Chemicals (GHS). However, different suppliers
provide conflicting classifications, highlighting the importance of consulting the specific Safety
Data Sheet (SDS) provided with the product. The primary observed classifications are
summarized below.
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o Hazard _ .
Classification Pictogram Signal Word Source
Statement

H314: Causes

_ _ , ChemicalBook[1]
Skin Corrosion, severe skin ) )
Corrosion Danger , Fisher
Sub-category 1B burns and eye S
Scientific[2]
damage
) H314: Causes )
Serious Eye ) ChemicalBook][1]
severe skin ) )
Damage, Corrosion Danger , Fisher
burns and eye S
Category 1 Scientific[2]
damage
o H319: Causes )
Eye Irritation, ] Exclamation ) ) ]
serious eye Warning Sigma-Aldrich
Category 2 o Mark
irritation

Precautionary Measures and Personal Protective
Equipment (PPE)

Consistent across all safety data sheets is the requirement for stringent precautionary
measures to avoid contact. The following table outlines the recommended handling and
personal protective equipment.
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Precautionary
Statement Prevention Response Storage Disposal
Code
P501: Dispose of
P301+P330+P33 _
contents/contain
Do not breathe 1 IF
_ erto an
dust/fume/gas/mi  SWALLOWED: P405: Store ,
P260 ) appropriate
st/ivapours/spray.  Rinse mouth. Do  locked up.[1]
) treatment and
[1] NOT induce ) -
- disposal facility...
vomiting.[1]
[1]
P303+P361+P35
3: IF ON SKIN
) P403+P233:
Wash hands and  (or hair): Take off )
) ) ) Store in a well-
any exposed skin  immediately all )
P264 ) ventilated place.
thoroughly after contaminated .
_ _ _ Keep container
handling.[1][2] clothing. Rinse )
o tightly closed.
skin with
water/shower.[3]
) P304+P340: IF
Wear protective
, INHALED:
gloves/protective
, Remove person
P280 clothing/eye )
] to fresh air and
protection/face
] keep comfortable
protection.[1][2] ]
for breathing.[1]
P305+P351+P33
8: IF IN EYES:

Rinse cautiously
with water for
several minutes.
Remove contact
lenses, if present
and easy to do.

Continue rinsing.

[1]
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P310:
Immediately call
a POISON
CENTER or

doctor/physician.

P363: Wash
contaminated
clothing before

reuse.[1]

Recommended Personal Protective Equipment:

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles as
described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

» Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[2]

o General Hygiene: Handle in accordance with good industrial hygiene and safety practice.
Wash hands before breaks and at the end of workday.

Emergency Procedures and First Aid

Immediate action is critical in the event of exposure to 3-Ethoxyacrylic acid. The following first
aid measures should be taken:
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Exposure Route First Aid Measures

Remove to fresh air. If not breathing, give
Inhalation artificial respiration. Call a physician or poison

control center immediately.[2]

Wash off immediately with soap and plenty of
Skin Contact water while removing all contaminated clothes

and shoes. Call a physician immediately.[2]

Rinse immediately with plenty of water, also
under the eyelids, for at least 15 minutes.

Eye Contact ] ] o ]
Immediate medical attention is required. Keep

eye wide open while rinsing.[2]

IF SWALLOWED: Rinse mouth. DO NOT induce
Ingestion vomiting.[1] Immediate medical attention is

required.[2]

Experimental Protocols

Detailed experimental protocols for the toxicological assessment of 3-Ethoxyacrylic acid are
not publicly available in the reviewed safety data sheets. The hazard classifications are based
on data from analogous compounds and computational models. One source notes "Eyes -
Rabbit Result: Causes burns," indicating that animal testing has been conducted, but the
specific methodology (e.g., Draize test) is not detailed. Researchers should treat the compound
as corrosive and handle it with the utmost care, assuming the most stringent hazard
classification.

Visualizing Safety and Handling Workflow

The following diagram illustrates the logical workflow for the safe handling of 3-Ethoxyacrylic
acid, from initial hazard assessment to emergency response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Navigating the Safe Handling of 3-Ethoxyacrylic Acid: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1310210#3-ethoxyacrylic-acid-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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